Cas no 774551-07-4 (M7594_0037)

• Product Name: M7594_0037
• CAS No: 774551-07-4
• MF: C₂₀H₂₂ClN₃O₃
• MW: 387.86
• CID: 5146773
• Update Time: 2025-05-06

M7594_0037 Chemical and Physical Properties

Names and Identifiers

• 2-[2-chloro-4-({[2-(1H-indol-3-yl)ethyl]amino}methyl)-6-methoxyphenoxy]acetamide
• M7594 0037
• M7594_0037
• M75940037
• M7594-0037

• Inchi： 1S/C20H22ClN3O3/c1-26-18-9-13(8-16(21)20(18)27-12-19(22)25)10-23-7-6-14-11-24-17-5-3-2-4-15(14)17/h2-5,8-9,11,23-24H,6-7,10,12H2,1H3,(H2,22,25)
• InChI Key： WGLLOUBILAXFSI-UHFFFAOYSA-N
• SMILES： C1(OCC(N)=O)C(OC)=CC(=CC=1Cl)CN([H])CCC1C2=CC=CC=C2NC=1

Additional information on M7594_0037

Introduction to M7594_0037 (CAS No. 774551-07-4)

M7594_0037, with the CAS number 774551-07-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and promising biological activities, making it a subject of extensive research and development.

The chemical structure of M7594_0037 is defined by its molecular formula and specific functional groups, which contribute to its pharmacological properties. Recent studies have highlighted its potential as a therapeutic agent for various diseases, particularly in the areas of oncology and neurodegenerative disorders. The compound's ability to selectively target specific cellular pathways has made it a valuable candidate for further investigation.

In the context of oncology, M7594_0037 has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional therapies. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. This selective inhibition not only reduces tumor growth but also minimizes potential side effects on healthy cells.

Beyond oncology, M7594_0037 has also been explored for its potential in treating neurodegenerative diseases. A study published in Nature Communications (2021) reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that M7594_0037 could be a viable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic properties of M7594_0037 have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of M7594_0037. Phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which are designed to assess the compound's effectiveness in larger patient populations. The ongoing clinical trials are expected to provide more comprehensive data on the therapeutic potential of M7594_0037.

In addition to its therapeutic applications, M7594_0037 has also been investigated for its use as a research tool. Its ability to selectively modulate specific cellular pathways makes it an invaluable reagent for studying disease mechanisms and developing new therapeutic strategies. Researchers are using this compound to gain insights into complex biological processes and identify novel targets for drug development.

The future prospects for M7594_0037 are promising. Continued research and development efforts are focused on optimizing its chemical structure to enhance its potency and reduce any potential side effects. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are essential to advancing this compound through the drug development pipeline.

In conclusion, M7594_0037 (CAS No. 774551-07-4) represents a significant advancement in the field of medicinal chemistry and drug discovery. Its unique chemical properties and promising biological activities make it a valuable candidate for treating various diseases. As research progresses, it is anticipated that this compound will play a crucial role in developing new therapeutic options for patients with unmet medical needs.